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Compound of Interest

Compound Name: PK7088

Cat. No.: B1139272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

pyrazole-based peptide, PK7088. The following procedural guidance is intended to ensure the

safe handling, storage, and disposal of this compound, supporting a secure and efficient

research environment.

Compound Identification and Properties
PK7088 is a research chemical used to selectively reactivate mutant p53 to a conformation

with wild-type characteristics, demonstrating potential anticancer activity.[1]

Property Value Source

Chemical Name
1-methyl-4-phenyl-3-(1H-

pyrrol-1-yl)-1H-pyrazole
[2]

CAS Number 1446352-67-5 [1][3]

Molecular Formula C₁₄H₁₃N₃ [1]

Molecular Weight 223.27 g/mol [1]

Appearance Powder [1]

Solubility Soluble in DMSO [4]
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Hazard Identification and Safety Precautions
A specific Safety Data Sheet (SDS) with GHS/CLP classification for PK7088 is not publicly

available. In the absence of detailed toxicological data, it is imperative to treat PK7088 as a

potentially hazardous substance. Standard laboratory precautions for handling bioactive

chemical compounds of unknown toxicity should be strictly followed.

Assumed Hazards: Based on the nature of the compound as a bioactive small molecule, the

following potential hazards should be considered:

Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.

Skin Irritation/Sensitization: May cause skin irritation or an allergic skin reaction.

Eye Irritation: May cause serious eye irritation.

Specific Target Organ Toxicity: May cause respiratory irritation.

Recommended GHS Pictograms (Assumed):

Due to the lack of a formal SDS, it is recommended to handle PK7088 with the assumption that

it falls under the following GHS hazard classes. The corresponding pictograms should be

clearly displayed on all containers.

Pictogram Hazard

Exclamation Mark: Irritant (skin and eye), Skin

Sensitizer, Acute Toxicity (harmful), Narcotic

Effects, Respiratory Tract Irritant.

Health Hazard: Carcinogen, Mutagen,

Reproductive Toxicity, Respiratory Sensitizer,

Target Organ Toxicity, Aspiration Toxicity.

Skull and Crossbones: Acute Toxicity (fatal or

toxic). To be used with a high degree of caution

until more information is available.
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling PK7088. The following table outlines

the minimum required PPE.

Body Part Equipment Specification

Hands Chemical-resistant gloves

Nitrile or neoprene,

disposable. Change gloves

immediately if contaminated.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Laboratory coat Fully buttoned.

Respiratory
Fume hood or appropriate

respiratory protection

A fume hood should be used

when handling the powder

form to avoid inhalation. If a

fume hood is not available, a

properly fitted respirator (e.g.,

N95 or higher) is required.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of PK7088 and ensure

laboratory safety.

Procedure Guideline

Handling

- Handle in a well-ventilated area, preferably in a

chemical fume hood. - Avoid generating dust. -

Avoid contact with skin, eyes, and clothing. -

Wash hands thoroughly after handling.

Storage

- Powder: Store at -20°C for up to 3 years. Keep

away from moisture.[1] - In Solvent: Store at

-80°C for up to 1 year.[1]
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Accidental Release and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For a powder spill, gently cover with a damp paper towel to avoid raising dust. For a

solution spill, absorb with an inert material (e.g., vermiculite, sand).

Clean: Wearing appropriate PPE, carefully collect the contained material into a sealed,

labeled waste container. Clean the spill area with a suitable solvent (e.g., ethanol), followed

by soap and water.

Dispose: Dispose of all contaminated materials as hazardous chemical waste.

Disposal Plan:

All waste containing PK7088, including empty containers, contaminated PPE, and spill cleanup

materials, must be disposed of as hazardous chemical waste. Follow all local, state, and

federal regulations for hazardous waste disposal. Do not dispose of down the drain or in

regular trash.

Experimental Protocols
Preparation of Stock and Working Solutions
This protocol outlines the preparation of stock and working solutions of PK7088 for in vitro cell-

based assays.
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Stock Solution Preparation Working Solution Preparation

Weigh PK7088 Powder Dissolve in DMSO Vortex to Homogenize Aliquot into Cryovials Store at -80°C Thaw Stock AliquotFor Experiment Dilute in Cell Culture Medium Mix Gently Use Immediately in Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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